Cas no 2171797-62-7 (5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane)

• Product Name: 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane
• CAS No: 2171797-62-7
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5858572
• PubChem ID: 165867695
• Update Time: 2025-07-18

5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane
• 2171797-62-7
• 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro[5.6]dodecane
• EN300-1638945

• Inchi： 1S/C13H19N3O2/c1-2-13(3-6-17-5-1)12(16-4-7-18-13)11-8-14-10-15-9-11/h8-10,12,16H,1-7H2
• InChI Key： OKJRJJRXLLZAHX-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN=CN=C2)C21CCOCCC2

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.3Ų

Additional information on 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane

Introduction to 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane (CAS No. 2171797-62-7)

5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane, identified by its Chemical Abstracts Service (CAS) number 2171797-62-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic ether features a unique structural motif combining a pyrimidine ring with a spirocyclic framework, making it a promising candidate for further exploration in drug discovery and development. The compound's intricate architecture suggests potential applications in modulating biological pathways, particularly those involving nucleic acid interactions and enzyme inhibition.

The structural composition of 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane encompasses several key functional groups that contribute to its pharmacological relevance. The presence of a pyrimidine moiety at the 5-position serves as a recognition site for biological targets such as DNA and RNA, while the spirocyclic core enhances binding affinity and selectivity. Additionally, the 1,9-dioxa bridge introduces rigidity to the molecule, improving its stability in biological environments. These structural features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles are known for their ability to exhibit high binding affinity and selectivity toward biological targets, which is crucial for developing effective drugs with minimal side effects. The spirocyclic framework of 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane is particularly noteworthy, as it combines the advantages of both rigid and flexible molecular structures.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The pyrimidine ring is a common pharmacophore in many drugs that target nucleic acid metabolism and replication. For instance, nucleoside analogs containing pyrimidine moieties have been widely used in antiviral therapies due to their ability to inhibit viral polymerases. Similarly, spirocyclic compounds have shown promise in oncology by interfering with key signaling pathways involved in cancer cell proliferation.

Recent studies have highlighted the role of spirocyclic ethers in modulating enzyme activity and receptor binding. These compounds often exhibit enhanced solubility and bioavailability compared to traditional small molecules, which is critical for drug development. The dioxa bridge in 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane contributes to its favorable pharmacokinetic properties by increasing molecular flexibility while maintaining structural integrity.

The synthesis of 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane represents a significant achievement in synthetic organic chemistry. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired stereochemistry. These techniques not only enhance efficiency but also allow for the introduction of diverse functional groups at specific positions within the molecule.

In terms of biological activity, preliminary studies suggest that 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, it has shown potential as an antagonist for enzymes involved in inflammation and oxidative stress pathways. Additionally, its ability to interact with nucleic acids makes it a candidate for developing novel antiviral agents targeting RNA viruses.

The pharmaceutical industry continues to explore innovative approaches for drug discovery, leveraging computational modeling and high-throughput screening to identify promising candidates like 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane. These efforts are complemented by experimental validation through structure-based drug design and medicinal chemistry optimization.

The future prospects of 5-(pyrimidin-5-yl)-1,9-dioxa-4-azaspiro5.6dodecane are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate this compound from laboratory research into clinical use. As our understanding of biological systems continues to evolve, so too will the potential applications of this versatile molecule.

In conclusion, 2171797 CAS no 2171797 62 7 chemical compound 2171797 CAS no2171797 62 7 pharmaceutical applications pyrimidin ilyl group azaspiro structure dioxa bridge bioavailability drug discovery medicinal chemistry enzymatic inhibition nucleic acid interactions represent a critical area of investigation with far-reaching implications for human health.